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Compound of Interest

Compound Name: 1,1-Dibromo-3-chloroacetone

Cat. No.: B11927860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Halogenated acetones are a class of chemical compounds that have garnered significant

attention due to their presence as disinfection byproducts in drinking water and their use as

intermediates in chemical synthesis.[1] This technical guide provides a comprehensive

overview of the toxicological profile of mixed halogenated acetones, focusing on their acute

and chronic toxicity, genotoxicity, and carcinogenic potential. The document is intended to

serve as a resource for researchers, scientists, and drug development professionals involved in

the assessment of these compounds.

Acute and Subchronic Toxicity
The acute toxicity of halogenated acetones varies depending on the type and degree of

halogen substitution. The following tables summarize the available quantitative data for select

compounds.

Table 1: Acute Toxicity Data for Halogenated Acetones
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Compound Species Route LD50/LC50 Reference

Chloroacetone Rat Oral 100 mg/kg [2]

Mouse Oral 127 mg/kg [2]

Rabbit Dermal 141 mg/kg [2][3]

Guinea Pig Dermal 100 µL/kg [2]

Rat Inhalation 262 ppm/1H [2][4]

Rat Inhalation 1.9 mg/L/1H [3]

1,3-

Dichloroacetone
Rat Oral 20 mg/kg [5][6]

Mouse Oral 18.9 mg/kg [5]

Rabbit Dermal 53 mg/kg [5]

Rat Inhalation 29 mg/m³/2H [5]

Mouse Inhalation 27 mg/m³/2H [5]

1,1,3-

Trichloroacetone
Rabbit Dermal 53 mg/kg

Note: Data for a wider range of mixed halogenated acetones (e.g., brominated, fluorinated, and

mixed-halogenated) is limited in the public domain.

Carcinogenicity
Several chlorinated acetones have been evaluated for their carcinogenic potential in mouse

skin initiation-promotion studies.

Table 2: Carcinogenic Activity of Chlorinated Acetones
in SENCAR Mice (Topical Application)
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Compound Dose (mg/kg)
Application
Schedule

Tumor Incidence
(%)

Monochloroacetone

(MCA)
50 6 doses over 2 weeks 8

1,1-Dichloroacetone

(1,1-DCA)
400, 600, 800 6 doses over 2 weeks 0, 5, 0

1,3-Dichloroacetone

(1,3-DCA)
50, 75, 100 6 doses over 2 weeks 48, 45, 32

37.5, 75, 150, 300 Single dose 47, 47, 63, 20

1,1,1-Trichloroacetone

(1,1,1-TCA)
400, 600, 800 6 doses over 2 weeks 10, 5, 0

1,1,3-Trichloroacetone

(1,1,3-TCA)
50 6 doses over 2 weeks 10

Data adapted from Robinson et al., 1989.[1][7]

Experimental Protocols
Mouse Skin Carcinogenicity Assay
A common protocol for assessing the carcinogenic potential of halogenated acetones involves

a two-stage initiation-promotion study in SENCAR mice.[1][8][9]
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Initiation Phase Promotion Phase Observation & Analysis

Topical Application of
Halogenated Acetone

(in 0.2 ml Ethanol)

Single or Multiple Doses
(over 2 weeks)

Dosing Regimen
2 Weeks Post-Initiation Topical Application of TPA

(1.0 µg in 0.2 ml Acetone) 3 times weekly for 20 weeks Tumor Observation
(for 24 weeks)

Calculate Percentage of
Animals with Tumors

Preparation

Exposure Analysis

S. typhimurium strains
(e.g., TA98, TA100)

Incubate bacteria with
test compound (+/- S9)

Halogenated Acetone
(in appropriate solvent)

Liver S9 fraction
(for metabolic activation)

Plate on minimal
glucose agar

Incubate plates
(37°C for 48h) Count revertant colonies Compare to controls to

determine mutagenicity

Cell Culture & Exposure Cell Harvest & Preparation Analysis

Mammalian Cells
(e.g., CHO, human lymphocytes)

Expose cells to
Halogenated Acetone (+/- S9)

Treat with metaphase-
arresting substance Harvest and fix cells Prepare microscope slides Microscopic analysis of

metaphase chromosomes
Score for chromosomal

aberrations Statistical analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Carcinogenic activity associated with halogenated acetones and acroleins in the mouse
skin assay - PubMed [pubmed.ncbi.nlm.nih.gov]

2. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b11927860?utm_src=pdf-body-img
https://www.benchchem.com/product/b11927860?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/2605568/
https://pubmed.ncbi.nlm.nih.gov/2605568/
https://nmu-mi.newlook.safecollegessds.com/document/repo/6a3b2bcd-b62e-4bcf-8cde-3550e42e447b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. WERCS Studio - Application Error [assets.thermofisher.com]

4. Chloroacetone | ClCH2COCH3 | CID 6571 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. fishersci.com [fishersci.com]

7. Carcinogenic activity associated with halogenated acetones and acroleins in the mouse
skin assay. | Sigma-Aldrich [b2b.sigmaaldrich.com]

8. Studies of Cancer in Experimental Animals - Some Non-heterocyclic Polycyclic Aromatic
Hydrocarbons and Some Related Exposures - NCBI Bookshelf [ncbi.nlm.nih.gov]

9. Chemically induced skin carcinogenesis: Updates in experimental models (Review) - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Toxicological Profile of Mixed Halogenated Acetones:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11927860#toxicological-profile-of-mixed-
halogenated-acetones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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